Cas no 5177-20-8 (4,6-dihydroxypyrimidine-2-carboxylic Acid)

• Product Name: 4,6-dihydroxypyrimidine-2-carboxylic Acid
• CAS No: 5177-20-8
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• MDL: MFCD14525482
• CID: 1573805
• PubChem ID: 45790943
• Update Time: 2025-05-21

4,6-dihydroxypyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dihydroxypyrimidine-2-carboxylic Acid
• 4-hydroxy-6-oxo-1,6-dihydropyrimidine-2-carboxylic acid
• 4-hydroxy-6-oxo-1H-pyrimidine-2-carboxylic acid
• MFCD19373733
• 4-hydroxy-6-oxo-1,6-dihydropyrimidine-2-carboxylicacid
• DA-05281
• dihydroxy-carboxypyrimidine
• 5177-20-8
• NS-01204
• AKOS005257842
• TYCRGCVWEVPXJQ-UHFFFAOYSA-N
• AKOS022420919
• SCHEMBL944176
• 4,6-Dihydroxy-pyrimidine-2-carboxylic acid

• MDL： MFCD14525482
• Inchi： 1S/C5H4N2O4/c8-2-1-3(9)7-4(6-2)5(10)11/h1H,(H,10,11)(H2,6,7,8,9)
• InChI Key： TYCRGCVWEVPXJQ-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 156.01710661g/mol
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 620.8±58.0 °C at 760 mmHg
• Flash Point: 103.6±14.2 °C

4,6-dihydroxypyrimidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,6-dihydroxypyrimidine-2-carboxylic Acid

Comprehensive Overview of 4,6-Dihydroxypyrimidine-2-carboxylic Acid (CAS No. 5177-20-8)

4,6-Dihydroxypyrimidine-2-carboxylic Acid (CAS No. 5177-20-8) is a pyrimidine derivative with significant applications in pharmaceutical and biochemical research. This compound, often referred to as DHPC, is a key intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its unique structure, featuring both hydroxyl and carboxylic acid functional groups, makes it a versatile building block in medicinal chemistry. Researchers are increasingly interested in its potential role in drug discovery and enzyme inhibition studies, particularly in the context of antiviral and anticancer therapies.

The growing demand for heterocyclic compounds like 4,6-Dihydroxypyrimidine-2-carboxylic Acid is driven by their utility in designing small-molecule inhibitors. Recent studies highlight its relevance in targeting kinase enzymes, which are critical in cellular signaling pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and low toxicity. Additionally, its potential use in biodegradable materials has sparked interest in sustainable chemistry, a hot topic in 2024.

From a synthetic perspective, 5177-20-8 is often employed in multicomponent reactions (MCRs), a popular method for efficient library generation in high-throughput screening. Its compatibility with green chemistry principles, such as water-based reactions and catalyst-free conditions, further enhances its appeal. Industry professionals frequently search for scalable synthesis methods for this compound, reflecting the need for cost-effective production in API manufacturing.

Analytical characterization of 4,6-Dihydroxypyrimidine-2-carboxylic Acid typically involves techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are crucial for regulatory compliance in pharmaceutical development. The compound’s stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral drug delivery systems.

In the context of computational chemistry, DHPC serves as a model compound for studying hydrogen bonding networks and tautomeric equilibria. These properties are essential for understanding its interactions with biological targets, a subject frequently explored in molecular docking simulations. Such studies are highly cited in journals focusing on structure-activity relationships (SAR), making this compound a staple in modern cheminformatics research.

Environmental and toxicological profiles of CAS 5177-20-8 are also under scrutiny, as regulatory agencies emphasize safety-by-design approaches. Recent QSAR models predict low ecotoxicity, positioning it favorably for green pharmaceutical synthesis. This aspect resonates with the industry’s shift toward EHS-compliant (Environment, Health, and Safety) practices, a trending search term among process chemists.

Market analysts note rising procurement inquiries for 4,6-Dihydroxypyrimidine-2-carboxylic Acid from contract research organizations (CROs) and academic labs. Suppliers highlight its availability in varying purities (e.g., ≥95%, ≥98%) to meet diverse research needs. This granularity addresses common user queries about grade selection for specific applications, such as crystallography or assay development.

Future research directions may explore its derivatives for photodynamic therapy or as metal-chelating agents, leveraging its hydroxyl and carboxyl moieties. Such innovations could unlock new opportunities in theranostics, combining therapeutic and diagnostic functions—a frontier area in personalized healthcare. These prospects make 5177-20-8 a compound to watch in upcoming patent filings and grant-funded projects.